Isihippurol A

• Molecular Formula: C32H54O6
• Molecular Weight: 534.8 g/mol
• IUPAC Name: [(3S,5R,6R,8S,9S,10R,11S,12S,13R,14S,17R)-3,5,6,11-tetrahydroxy-10,13-dimethyl-17-[(1R)-1-[(1R,2R)-2-methyl-2-[(2R)-3-methylbutan-2-yl]cyclopropyl]ethyl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-12-yl] acetate
• InChI: InChI=1S/C32H54O6/c1-16(2)18(4)29(6)15-24(29)17(3)22-9-10-23-21-13-25(35)32(37)14-20(34)11-12-30(32,7)26(21)27(36)28(31(22,23)8)38-19(5)33/h16-18,20-28,34-37H,9-15H2,1-8H3/t17-,18+,20-,21-,22+,23-,24+,25+,26+,27-,28+,29+,30+,31+,32-/m0/s1
• InChI Key: FGPCLLDBPOWQHC-ZHQAUILWSA-N
• Isomeric SMILES: C[C@@H]([C@H]1CC[C@@H]2[C@@]1([C@@H]([C@H]([C@H]3[C@H]2C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)O)C)O)O)O)OC(=O)C)C)[C@H]5C[C@]5(C)[C@H](C)C(C)C
• Canonical SMILES: CC(C)C(C)C1(CC1C(C)C2CCC3C2(C(C(C4C3CC(C5(C4(CCC(C5)O)C)O)O)O)OC(=O)C)C)C
• synonyms: isihippurol A

Description

Isihippurol A is a natural product found in Isis hippuris with data available.

Scientific Research Applications

Isolation and Structural Analysis

• Isihippurol A, along with Isihippurol B, was isolated from the methanol extract of the gorgonian Isis hippuris. The structural determination of this compound was achieved through spectral analysis and chemical correlation, identifying it as 1alpha, 3beta, 5alpha, 6beta, 11alpha-pentahydroxygorgosta-12beta-monoacetate (Shen, Prakash, & Chang, 2001).

General Applications in Scientific Research

• While the specific applications of this compound are not extensively documented, its discovery contributes to the broader field of phytochemistry and plant secondary metabolism research. This area of research examines the vast diversity of secondary metabolites in plants, understanding their roles in plant survival strategies and potential applications in various fields such as pharmaceuticals (Hartmann, 2007).

• The discovery of compounds like this compound also intersects with advancements in drug discovery and pharmaceutical research. While not directly related to this compound, the broader context of drug research emphasizes the importance of novel compounds in developing new treatments and technologies (Drews, 2000).

Potential for Future Research

• The identification of unique compounds like this compound opens avenues for future research into their biochemical properties, potential pharmacological activities, and applications in various scientific fields, such as medicinal chemistry and bioinformatics. This aligns with the ongoing efforts to integrate diverse scientific domains for innovative research (Spjuth et al., 2009).

• Further investigation into compounds like this compound can contribute to the evolving landscape of cancer research and treatment, where novel compounds are frequently explored for their therapeutic potential (Haber, Gray, & Baselga, 2011).